Cas no 156957-21-0 (Acnistin G)

• Product Name: Acnistin G
• CAS No: 156957-21-0
• MF: C₂₈H₄₀O₆
• MW: 472.613609313965
• CID: 163273
• Update Time: 2024-03-01

Acnistin G Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[3.2.1]octan-3-one,7-[(5b,6b,17b)-5,6-epoxy-17-hydroxy-1-oxoandrostan-17-yl]-4-hydroxy-4,5-dimethyl-,(1R,4R,5R,7S)- (9CI)
• 2-Oxabicyclo[3.2.1]octan-3-one,7-[(5b,6b,17b)-5,6-epoxy-17-hydroxy-1-oxoandrostan-17-yl]-4-hydroxy-4,5-dimethyl-,(1R,4R,5R,7S
• Acnistin G
• Androstan-1-one,5,6-epoxy-17-hydroxy-17-(4-hydroxy-4,5-dimethyl-3-oxo-2-oxabicyclo[3.2.1]oct-7-yl)-,[5b,6b,17b,17(1R,4R,5R,7S)]-
• CID 101666190
• 2-Oxabicyclo[3.2.1]octan-3-one, 7-[(5β,6β,17β)-5,6-epoxy-17-hydroxy-1-oxoandrostan-17-yl]-4-hydroxy-4,5-dimethyl-, (1R,4R,5R,7S)- (9CI)

• Inchi： 1S/C28H40O6/c1-23-13-18(19(14-23)33-22(30)26(23,4)31)27(32)11-8-16-15-12-21-28(34-21)9-5-6-20(29)25(28,3)17(15)7-10-24(16,27)2/h15-19,21,31-32H,5-14H2,1-4H3/t15-,16-,17-,18-,19+,21+,23+,24-,25-,26-,27+,28+/m0/s1
• InChI Key： PFSSPHXISVKZBM-RNDHMNKTSA-N
• SMILES： O1[C@@H]2C[C@@H]3[C@H](CC[C@]4(C)[C@@](CC[C@@H]34)([C@@H]3[C@H]4C[C@](C)([C@](C)(C(=O)O4)O)C3)O)[C@@]3(C)C(CCC[C@]132)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 995
• Topological Polar Surface Area: 96.4

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 620.0±55.0 °C(Predicted)
• pka: 12.94±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones
• Natural Products and Extracts Plant Extracts Plant based Dunalia solanacea